Cas no 1213356-31-0 ((3S)-3-AMINO-3-(4-CHLORO-2-FLUOROPHENYL)PROPAN-1-OL)

• Product Name: (3S)-3-AMINO-3-(4-CHLORO-2-FLUOROPHENYL)PROPAN-1-OL
• CAS No: 1213356-31-0
• MF: C₉H₁₁ClFNO
• MW: 203.641144990921
• CID: 5593906
• PubChem ID: 130640219
• Update Time: 2025-06-08

(3S)-3-AMINO-3-(4-CHLORO-2-FLUOROPHENYL)PROPAN-1-OL Chemical and Physical Properties

Names and Identifiers

• (3S)-3-AMINO-3-(4-CHLORO-2-FLUOROPHENYL)PROPAN-1-OL
• Benzenepropanol, γ-amino-4-chloro-2-fluoro-, (γS)-
• 1213356-31-0
• EN300-1163939

• Inchi： 1S/C9H11ClFNO/c10-6-1-2-7(8(11)5-6)9(12)3-4-13/h1-2,5,9,13H,3-4,12H2/t9-/m0/s1
• InChI Key： KLZSUAAIZCBKNI-VIFPVBQESA-N
• SMILES： C(O)C[C@H](N)C1=CC=C(Cl)C=C1F

Computed Properties

• Exact Mass: 203.0513198g/mol
• Monoisotopic Mass: 203.0513198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.298±0.06 g/cm3(Predicted)
• Boiling Point: 331.5±37.0 °C(Predicted)
• pka: 14.82±0.10(Predicted)

Additional information on (3S)-3-AMINO-3-(4-CHLORO-2-FLUOROPHENYL)PROPAN-1-OL

Introduction to (3S)-3-AMINO-3-(4-CHLORO-2-FLUOROPHENYL)PROPAN-1-OL (CAS No. 1213356-31-0)

(3S)-3-AMINO-3-(4-CHLORO-2-FLUOROPHENYL)PROPAN-1-OL is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 1213356-31-0, represents a critical intermediate in the synthesis of various bioactive molecules. Its unique structural features, characterized by a chiral center and fluorinated aromatic ring, make it a valuable building block for the development of novel therapeutic agents.

The< strong>3-amino functionality and the< strong>4-chloro-2-fluorophenyl substituent in this molecule contribute to its versatile reactivity and potential biological activity. These structural elements are often exploited in medicinal chemistry to modulate pharmacokinetic properties and enhance binding affinity to biological targets. The stereochemistry at the< strong>3S position further adds to the compound's complexity and its potential as a pharmacophore.

In recent years, there has been a growing interest in the development of fluorinated aromatic compounds due to their improved metabolic stability and enhanced binding interactions with biological receptors. The presence of both chlorine and fluorine atoms in< strong>(3S)-3-amino-3-(4-chloro-2-fluorophenyl)propan-1-ol makes it an attractive candidate for further derivatization and optimization. Such modifications can lead to the discovery of new drugs with improved efficacy and reduced side effects.

Current research in this area is focused on leveraging computational methods and high-throughput screening techniques to identify promising derivatives of< strong>(3S)-3-amino-3-(4-chloro-2-fluorophenyl)propan-1-ol. These studies aim to uncover novel mechanisms of action and expand the therapeutic applications of this compound. For instance, recent studies have suggested that derivatives of this molecule may exhibit potent activity against certain types of cancer by inhibiting specific kinases or other enzymes involved in tumor growth.

The< strong>4-chloro substituent, in particular, has been shown to enhance the lipophilicity of drug candidates, which is a crucial factor for membrane permeability and oral bioavailability. Additionally, the< strong>2-fluorophenyl group can influence the electronic properties of the molecule, affecting its interaction with biological targets. These features make< strong>(3S)-3-amino-3-(4-chloro-2-fluorophenyl)propan-1-ol a valuable scaffold for designing next-generation pharmaceuticals.

The synthesis of this compound involves multi-step organic transformations, including chiral resolution or asymmetric synthesis to achieve the desired stereochemical purity. Advanced catalytic methods, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex arylalkyl backbone efficiently. These synthetic strategies are essential for producing sufficient quantities of< strong>(3S)-3-amino-3-(4-chloro-2-fluorophenyl)propan-1-ol for both preclinical and clinical studies.

In addition to its pharmaceutical applications, this compound has shown promise in materials science and agrochemical research. The unique combination of functional groups provides a rich platform for exploring new chemical reactions and material properties. For example, researchers are investigating how derivatives of this molecule can be incorporated into polymers or surfaces to create novel functional materials with specific properties.

The growing body of evidence supporting the potential of< strong>(3S)-3-amino-3-(4-chloro-2-fluorophenyl)propan-1-ol underscores its importance as a research tool and a commercial product. As more data becomes available from ongoing studies, it is likely that new applications will emerge, further solidifying its role in both academic and industrial settings. The continued exploration of this compound's properties and applications will undoubtedly contribute significantly to advancements in medicine and related fields.